4-benzoyl-3-hydroxy-5-(pyridin-2-yl)-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-4-[hydroxy(phenyl)methylidene]-5-pyridin-2-yl-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C22H17N3O3/c26-20(16-8-2-1-3-9-16)18-19(17-10-4-5-12-24-17)25(22(28)21(18)27)14-15-7-6-11-23-13-15/h1-13,19,26H,14H2/b20-18+
• InChI Key: ALWLPLQIMQWIFL-CZIZESTLSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=CC=N4)O
• Isomeric SMILES: C1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=CC=N4)/O
• Molecular Formula: C22H17N3O3
• Molecular Weight: 371.4 g/mol

Description

4-benzoyl-3-hydroxy-5-(pyridin-2-yl)-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one is a heterocyclic compound that has attracted the interest of researchers due to its potential applications in the field of medicinal chemistry. This compound belongs to the pyrrole family and has a unique structure that makes it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Antibacterial Activity

One significant application of similar compounds is in the synthesis of novel compounds with potential antibacterial activity. For instance, a series of derivatives obtained through reactions of benzoylpyruvic acid methyl ester with aromatic aldehyde and diethylenetriamine showcased yields of 35–37%, indicating a robust method for producing compounds with potential antibacterial properties Gein et al., 2006.

Novel Synthesis Methods

Another area of research focuses on the development of novel synthesis methods for these compounds. A one-pot synthesis method for producing heterocyclic compounds, including 4-benzoyl-5-phenyl-2-(pyridin-2-yl)-3,3a-dihydropyrazolo[1,5-c]pyrimidin-7(6H)-one, has been reported. This method emphasizes the structural and spectroscopic characterization, highlighting the efficiency and versatility of this synthetic approach Özdemir et al., 2015.

Molecular Interaction Studies

Investigations into the molecular interactions and properties of these compounds also form a crucial part of their scientific applications. For example, studies on the temperature dependence of density, viscosity, and ultrasonic velocity for substituted pyrazoles in acetone-water mixtures provide insights into the molecular interactions in solutions Deosarkar, 2012.

Catalysis and Chemical Reactions

Research into the catalytic applications and chemical reactivity of these compounds is another vital area. A study demonstrated the use of acidic pyridinium inner salt as an effective and reusable catalyst for the one-pot three-component synthesis of N-substituted 5-aryl-4-benzoyl-3-hydroxy-3-pyrrolin-2-ones in aqueous media, illustrating the potential for efficient and environmentally friendly synthesis methods Shahnaei & Kabirifard, 2021.

Photophysical Properties

Finally, the study of photophysical properties and the synthesis of coordination polymers from derivatives of aromatic carboxylic acids, including those related to 4-benzoyl-3-hydroxy-5-(pyridin-2-yl)-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one, has been explored. This research provides valuable information on the potential for developing new materials with specific optical and electronic properties Sivakumar et al., 2011.